Cas no 288401-03-6 (4H-1-Benzopyran-4-one,6-fluoro-2-(4-hydroxyphenyl)-)

• Product Name: 4H-1-Benzopyran-4-one,6-fluoro-2-(4-hydroxyphenyl)-
• CAS No: 288401-03-6
• MF: C₁₅H₉FO₃
• MW: 256.228567838669
• CID: 248910
• PubChem ID: 21177885
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one,6-fluoro-2-(4-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,6-fluoro-2-(4-hydroxyphenyl)-
• 6-fluoro-2-(4-hydroxyphenyl)chromen-4-one
• 6-FLUORO-4'-HYDROXYFLAVONE
• DTXSID60611131
• 6-Fluoro-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
• MB01412
• FT-0644349
• SCHEMBL15232231
• 288401-03-6
• 6-FLUORO-2-(4-HYDROXYPHENYL)-4H-CHROMEN-4-ONE

• Inchi： 1S/C15H9FO3/c16-10-3-6-14-12(7-10)13(18)8-15(19-14)9-1-4-11(17)5-2-9/h1-8,17H
• InChI Key： BRTJQCAAPSCLBW-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(C=C(C1C=CC(=CC=1)O)O2)=O

Computed Properties

• Exact Mass: 256.05400
• Monoisotopic Mass: 256.05357231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.408
• Boiling Point: 434.7°C at 760 mmHg
• Flash Point: 216.7°C
• Refractive Index: 1.646
• PSA: 50.44000
• LogP: 3.30470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Monohydroxyflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Hydroxyflavonoids Monohydroxyflavonoids